Cas no 1955558-31-2 (methyl 2-(piperidin-4-yl)oxolane-3-carboxylate)

• Product Name: methyl 2-(piperidin-4-yl)oxolane-3-carboxylate
• CAS No: 1955558-31-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD28954134
• CID: 5221479
• PubChem ID: 122199389
• Update Time: 2026-03-07

methyl 2-(piperidin-4-yl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-2-(4-piperidinyl)-, methyl ester
• methyl 2-(piperidin-4-yl)oxolane-3-carboxylate

• MDL： MFCD28954134
• Inchi： 1S/C11H19NO3/c1-14-11(13)9-4-7-15-10(9)8-2-5-12-6-3-8/h8-10,12H,2-7H2,1H3
• InChI Key： VTUVNQWOJMZUOZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(OC)=O)C1C1CCNCC1

Additional information on methyl 2-(piperidin-4-yl)oxolane-3-carboxylate

Methyl 2-(Piperidin-4-yl)oxolane-3-carboxylate: A Comprehensive Overview

Methyl 2-(piperidin-4-yl)oxolane-3-carboxylate (CAS No. 1955558-31-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents. This article provides an in-depth exploration of the chemical properties, synthesis methods, and biological activities of methyl 2-(piperidin-4-yl)oxolane-3-carboxylate, highlighting its significance in current research.

Chemical Structure and Properties

Methyl 2-(piperidin-4-yl)oxolane-3-carboxylate is a derivative of piperidine and oxolane, with a molecular formula of C11H17NO3 and a molecular weight of 207.25 g/mol. The compound features a piperidine ring attached to an oxolane ring through a carboxylate group, which is esterified with a methyl group. This unique structure confers several important properties to the molecule:

• Solubility: The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental conditions.
• Stability: It is stable under standard laboratory conditions but may degrade under extreme pH or high temperature conditions.
• Reactivity: The presence of the carboxylate group and the piperidine ring provides multiple reactive sites, enabling a wide range of chemical transformations.

Synthesis Methods

The synthesis of methyl 2-(piperidin-4-yl)oxolane-3-carboxylate has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of 4-piperidone with an appropriate oxolane derivative followed by esterification with methanol. This method typically yields high purity products and can be scaled up for industrial production.

4-Piperidone + Oxolane Derivative → Intermediate Compound
Intermediate Compound + Methanol → Methyl 2-(Piperidin-4-yl)oxolane-3-carboxylate

Another synthetic route involves the use of transition metal-catalyzed coupling reactions, which can provide higher yields and better control over stereochemistry. Recent advancements in catalytic systems have further optimized these processes, making them more efficient and environmentally friendly.

Biological Activities and Applications

Methyl 2-(piperidin-4-yl)oxolane-3-carboxylate has shown promising biological activities in various preclinical studies. One of its key applications is in the field of neuropharmacology, where it has been investigated for its potential as a modulator of neurotransmitter systems. Studies have demonstrated that the compound can interact with specific receptors, such as serotonin and dopamine receptors, potentially modulating their activity.

In addition to its neuropharmacological properties, methyl 2-(piperidin-4-yl)oxolane-3-carboxylate has also been explored for its anti-inflammatory effects. Research has shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a potential candidate for treating inflammatory diseases.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing methyl 2-(piperidin-4-yl)oxolane-3-carboxylate into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in human subjects. Early data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

If clinical trials continue to show positive outcomes, methyl 2-(piperidin-4-yl)oxolane-3-carboxylate could potentially be developed into a new class of therapeutic agents for various neurological and inflammatory disorders. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring combination therapies to enhance its efficacy.

Conclusion

In conclusion, methyl 2-(piperidin-4-yl)oxolane-3-carboxylate (CAS No. 1955558-31-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As more data from clinical trials become available, the full potential of this compound will likely be realized, contributing to advancements in medicinal chemistry and pharmaceutical science.